Cas no 2551119-63-0 (2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride)

• Product Name: 2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride
• CAS No: 2551119-63-0
• MF: C₁₁H₁₆Cl₂F₂N₂
• MW: 285.160947799683
• MDL: MFCD32875005
• CID: 5453798
• PubChem ID: 155822387
• Update Time: 2025-05-28

2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-(3,5-difluorophenyl)-1-methyl-, hydrochloride (1:2)
• EN300-27194534
• Z4742596561
• 2551119-63-0
• 2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride
• 2-(3,5-Difluorophenyl)-1-methylpiperazine;dihydrochloride

• MDL： MFCD32875005
• Inchi： 1S/C11H14F2N2.2ClH/c1-15-3-2-14-7-11(15)8-4-9(12)6-10(13)5-8;;/h4-6,11,14H,2-3,7H2,1H3;2*1H
• InChI Key： HZBGETAAPNLQNZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=C(C=C(C=1)C1CNCCN1C)F

Computed Properties

• Exact Mass: 284.0658602g/mol
• Monoisotopic Mass: 284.0658602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride

Recent Advances in the Study of 2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride (CAS: 2551119-63-0)

The compound 2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride (CAS: 2551119-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of interest is the compound's interaction with serotonin and dopamine receptors. Preliminary in vitro studies have demonstrated that 2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride exhibits high affinity for specific serotonin receptor subtypes, suggesting its potential utility in the treatment of neuropsychiatric disorders such as depression and anxiety. Additionally, its ability to modulate dopamine receptor activity has sparked interest in its application for neurodegenerative diseases like Parkinson's.

Recent advancements in synthetic chemistry have enabled the scalable production of 2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride with high purity and yield. Researchers have optimized the synthesis route to minimize by-products and improve the overall efficiency of the process. These developments are crucial for facilitating further preclinical and clinical studies, ensuring a consistent supply of the compound for research purposes.

In vivo studies have provided valuable insights into the pharmacokinetic and pharmacodynamic profiles of the compound. Animal models have shown favorable bioavailability and brain penetration, which are critical factors for CNS-targeted therapeutics. Moreover, the compound has demonstrated a good safety profile in acute toxicity studies, with no significant adverse effects observed at therapeutic doses. These findings support its potential as a viable candidate for further drug development.

Looking ahead, ongoing research aims to explore the therapeutic efficacy of 2-(3,5-difluorophenyl)-1-methylpiperazine dihydrochloride in disease-specific models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique pharmacological properties position it as a promising lead molecule for the development of novel CNS therapeutics.